Cas no 1804458-83-0 (2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-acetic acid)

• Product Name: 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-acetic acid
• CAS No: 1804458-83-0
• MF: C₈H₅ClF₂N₂O₄
• MW: 266.586107969284
• CID: 4869780
• Update Time: 2025-10-28

2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-acetic acid

• Inchi： 1S/C8H5ClF2N2O4/c9-7-6(8(10)11)3(1-5(14)15)4(2-12-7)13(16)17/h2,8H,1H2,(H,14,15)
• InChI Key： AIHGPZZRHBRSON-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C(=CN=1)[N+](=O)[O-])CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 1.7
• Topological Polar Surface Area: 96

Additional information on 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-acetic acid

2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-acetic Acid (CAS No. 1804458-83-0)

The compound 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-acetic acid, identified by the CAS registry number 1804458-83-0, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, and nitro groups, along with an acetic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of coordination chemistry. Researchers have explored its ability to act as a ligand in metal complexes, where the nitrogen atom of the pyridine ring plays a crucial role in coordinating with metal ions. This property has led to the synthesis of novel metal-organic frameworks (MOFs) and coordination polymers, which exhibit exceptional stability and catalytic activity. For instance, a study published in the Journal of Coordination Chemistry demonstrated that this compound can form stable complexes with transition metals such as copper and zinc, opening new avenues for its use in catalysis and sensing applications.

In addition to its role in coordination chemistry, 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-acetic acid has shown promise in the field of pharmaceutical chemistry. The presence of electron-withdrawing groups like chlorine and nitro on the pyridine ring enhances the molecule's ability to interact with biological systems. Recent research has focused on its potential as a drug delivery agent, where its structure allows for controlled release of therapeutic compounds. A study conducted at the University of California revealed that this compound can be used as a carrier for anti-cancer drugs, significantly improving their bioavailability and reducing side effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. The starting material is typically derived from pyridine derivatives, which undergo a series of substitutions and oxidations to introduce the desired functional groups. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the final product, ensuring its quality meets stringent industrial standards.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity. Studies indicate that it exhibits low toxicity towards aquatic organisms, making it suitable for use in eco-friendly applications. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-acetic acid (CAS No. 1804458-83-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this molecule, it is poised to play an increasingly important role in advancing modern science and technology.